Cas no 741221-17-0 (Benzyl(2-methyl-2-nitropropyl)amine)

• Product Name: Benzyl(2-methyl-2-nitropropyl)amine
• CAS No: 741221-17-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 2622495
• PubChem ID: 14618959
• Update Time: 2025-06-08

Benzyl(2-methyl-2-nitropropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzyl(2-methyl-2-nitropropyl)amine
• AKOS025296419
• BENZYL-(2-METHYL-2-NITRO-PROPYL)-AMINE
• SCHEMBL6275344
• 741221-17-0
• DTXSID60562275

• Inchi： 1S/C11H16N2O2/c1-11(2,13(14)15)9-12-8-10-6-4-3-5-7-10/h3-7,12H,8-9H2,1-2H3
• InChI Key： RDDABSKUGAUGTL-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(C)CNCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.9Ų

Additional information on Benzyl(2-methyl-2-nitropropyl)amine

Comprehensive Overview of Benzyl(2-methyl-2-nitropropyl)amine (CAS No. 741221-17-0)

Benzyl(2-methyl-2-nitropropyl)amine (CAS No. 741221-17-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, is a subject of interest for researchers and professionals in the fields of organic synthesis, pharmaceutical intermediates, and material science. Its molecular structure, which includes a benzyl group and a nitropropyl moiety, makes it a versatile building block for more complex chemical entities.

The growing demand for nitro-containing compounds in modern chemistry has placed Benzyl(2-methyl-2-nitropropyl)amine in the spotlight. Users frequently search for terms like "nitropropylamine derivatives" or "benzylamine applications," reflecting the compound's relevance in contemporary research. Its stability and reactivity under controlled conditions make it a valuable candidate for further exploration in drug discovery and catalysis. Additionally, its potential role in the development of high-performance materials has been a topic of discussion in academic circles.

One of the most searched questions related to this compound is, "What are the synthetic routes for Benzyl(2-methyl-2-nitropropyl)amine?" The answer lies in multi-step organic reactions, often involving the alkylation of benzylamine with 2-methyl-2-nitropropyl halides. Researchers are also keen on understanding its "spectroscopic characterization," which includes NMR, IR, and mass spectrometry data. These analytical techniques are crucial for verifying the purity and structure of the compound, ensuring its suitability for further applications.

In the context of green chemistry, Benzyl(2-methyl-2-nitropropyl)amine has been explored as a potential intermediate for environmentally friendly processes. The push toward sustainable chemical practices has led to increased interest in compounds that can reduce waste or energy consumption during synthesis. This aligns with broader industry trends, where "sustainable intermediates" and "eco-friendly synthesis" are highly searched terms. The compound's nitro group, for instance, can participate in reduction reactions to yield amines, which are pivotal in many industrial processes.

Another area of interest is the compound's potential in medicinal chemistry. While direct therapeutic applications are still under investigation, its structural features make it a candidate for further derivatization. Searches for "nitro compounds in drug design" highlight the curiosity surrounding this class of molecules. The nitro group's ability to act as a hydrogen bond acceptor or participate in redox reactions adds to its appeal in designing novel bioactive molecules.

From a commercial perspective, Benzyl(2-methyl-2-nitropropyl)amine is often discussed in forums focusing on "specialty chemicals" and "fine chemical suppliers." Its niche applications mean that it is typically produced in small batches by specialized manufacturers. Quality control, as indicated by searches for "CAS 741221-17-0 specifications," is a critical factor for buyers, ensuring that the compound meets the required standards for their specific use cases.

In summary, Benzyl(2-methyl-2-nitropropyl)amine (CAS No. 741221-17-0) is a compound of significant scientific and industrial interest. Its unique structure and reactivity profile make it a valuable tool in organic synthesis, material science, and potentially medicinal chemistry. As research continues to uncover new applications, its relevance is expected to grow, further cementing its place in the landscape of modern chemistry.